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Compound of Interest

Compound Name: Perfluorodecalin

Cat. No.: B3416116

An in-depth examination of the chemical properties, molecular structure, and diverse
applications of Perfluorodecalin (PFD), a fluorocarbon with significant utility in biomedical
research and pharmaceutical development.

Perfluorodecalin (PFD) is a synthetic, biologically inert fluorocarbon liquid renowned for its
high gas-dissolving capacity, particularly for oxygen and carbon dioxide.[1][2] This unique
property, combined with its chemical stability and biocompatibility, has established PFD as a
valuable tool in a wide range of scientific and medical applications, from advanced microscopy
and cell culture to its use as a component in artificial blood substitutes and for organ
preservation. This technical guide provides a detailed overview of its core characteristics,
experimental applications, and safety profile.

Core Chemical and Physical Properties

Perfluorodecalin is a derivative of decalin where all hydrogen atoms have been substituted
with fluorine atoms.[1][3] This complete fluorination imparts exceptional chemical and thermal
stability.[1]

CAS Number: 306-94-5

Molecular Formula: CioFis
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The molecular structure of perfluorodecalin is characterized by two fused six-membered

rings. It exists as two stereoisomers, cis and trans, which have similar physical properties but

differ notably in their melting points.

Property Value Reference(s)
Molecular Weight 462.08 g/mol
Appearance Clear, colorless liquid
Density ~1.941 g/mL at 20-25°C
Boiling Point 142 °C
cis-isomer: -3.6 °C; trans-
Melting Point isomer: +18 °C; 50/50 mixture:

-6.7 °C

Solubility in Water

~10 ppm

Refractive Index

~1.313 - 1.3145 (at 20°C)

Oxygen Solubility

~49 mL of Oz per 100 mL of
PFD (at 25°C, 1 atm)

Surface Tension

~17.6 mN/m

Viscosity

~5.1 mPa-s

Molecular Structure and Isomerism

Perfluorodecalin's structure is based on the decahydronaphthalene carbon framework. The

exhaustive fluorination results in a highly stable molecule. The presence of cis and trans

isomers arises from the relative orientation of the fluorine atoms at the bridgehead carbon

atoms. Both isomers are chemically and biologically inert.
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Perfluorodecalin (C10F18) - Cis and Trans Isomers

Perfluorodecalin exhibits
cis-trans isomerism

e.g.

cis-lsomer trans-Isomer

Tertiary fluorine atoms
on the same side
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i Tertiary fluorine atoms
i on opposite sides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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